Cas no 1804341-85-2 (Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804341-85-2
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4831237
• Update Time: 2025-06-30

Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-2-19-9(18)4-7-8(17)3-6(5-12)16-10(7)20-11(13,14)15/h3H,2,4-5H2,1H3,(H,16,17)
• InChI Key： CQVOBBXEIGIUTE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=C(N1)OC(F)(F)F)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804341-85-2)

The compound Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804341-85-2) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and pest control agents.

The molecular structure of Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate is characterized by a pyridine ring substituted with multiple functional groups, including a chloromethyl group at position 6, a hydroxyl group at position 4, and a trifluoromethoxy group at position 2. The acetate ester group at position 3 further enhances the compound's chemical reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its unique combination of functional groups allows for diverse interactions with biological targets, making it a promising candidate for anti-cancer drug development. Researchers have reported that the trifluoromethoxy group significantly improves the compound's lipophilicity, enhancing its ability to cross cellular membranes and target intracellular pathways.

In addition to its pharmaceutical applications, Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate has shown potential in agrochemicals as a bioactive agent against various pests and pathogens. The chloromethyl group contributes to the compound's insecticidal activity, while the hydroxyl group plays a crucial role in stabilizing the molecule during metabolic processes in plants.

From a synthetic perspective, the preparation of this compound involves a multi-step synthesis process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethoxy group via nucleophilic substitution reactions has been optimized in recent studies, providing insights into scalable production methods for industrial applications.

Moreover, computational studies using advanced molecular modeling techniques have revealed that Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates. These findings suggest that the compound could be developed into an orally bioavailable drug with minimal systemic toxicity.

In conclusion, Ethyl 6-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804341-85-2) represents a cutting-edge molecule with broad applications in both pharmaceutical and agrochemical industries. Its unique structural features and promising biological activities make it a valuable asset for researchers seeking innovative solutions in drug discovery and pest management.